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Introduction

Amlodipine is a widely prescribed calcium channel blocker for the treatment of hypertension

and angina.[1] Accurate and reliable quantification of Amlodipine in complex biological

matrices, such as human plasma, is crucial for pharmacokinetic studies, bioequivalence

assessment, and therapeutic drug monitoring. Solid-phase extraction (SPE) is a robust and

selective sample preparation technique that effectively removes endogenous interferences

from plasma, leading to cleaner extracts and improved analytical sensitivity.[2][3][4] This

application note provides an overview of various SPE methods for the extraction of Amlodipine

from human plasma, followed by detailed protocols and comparative data.

Principle of Solid-Phase Extraction

Solid-phase extraction is a chromatographic technique used to separate components of a

mixture. In the context of Amlodipine extraction from plasma, the sample is passed through a

solid sorbent (the stationary phase) which retains the analyte of interest. Interfering substances

are then washed away, and the purified Amlodipine is eluted with a suitable solvent. The choice

of SPE sorbent is critical and is typically based on the physicochemical properties of

Amlodipine and the nature of the matrix. Common SPE mechanisms include reversed-phase,

ion-exchange, and mixed-mode.
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The following table summarizes the quantitative performance of different SPE methods for the

extraction of Amlodipine from human plasma reported in various studies.

SPE
Sorbent

Analytical
Method

Linearity
Range
(ng/mL)

LLOQ
(ng/mL)

Recovery
(%)

Reference

Strata™-X

Polymeric

Reversed

Phase

LC-MS/MS - 0.050

94.14 (R-

enantiomer),

92.23 (S-

enantiomer)

[2]

Monolithic

Weak Cation-

Exchange

HPLC 0.5 - 50.0 0.2 - [5][6]

HySphere C8

EC-SE

(Online SPE)

HPLC-

MS/MS
0.10 - 10.22 0.10 - [7]

Oasis HLB LC-MS/MS 0.02 - 20.0 - 93.4 - 99.6 [4]

Oasis MCX

(Mixed-Mode)
LC-MS/MS - - 70 [4]

Experimental Protocols
Protocol 1: Reversed-Phase SPE using Strata™-X Cartridges

This protocol is adapted from a method for the extraction of Amlodipine enantiomers from

human plasma.[2]

Materials:

Strata™-X 33 µm Polymeric Reversed Phase SPE cartridges

Methanol

Water
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0.2% v/v Ethanolamine in water

0.1% Formic acid in methanol

Human plasma samples

Internal standard solution

Procedure:

Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol.

Cartridge Equilibration: Equilibrate the cartridge with 1 mL of water.

Sample Pretreatment:

To 100 µL of human plasma, add 5 µL of the internal standard working solution and mix.

Add 500 µL of 0.2% v/v ethanolamine in water to the plasma sample and vortex.

Sample Loading: Load the pretreated sample onto the conditioned and equilibrated

cartridge. Allow the sample to pass through at a moderate speed.

Washing:

Wash the cartridge with 1 mL of water to remove polar interferences.

Wash the cartridge with 1 mL of 20% methanol in water to remove non-polar interferences.

Elution: Elute the analytes with 1 mL of 0.1% formic acid in methanol.

Analysis: The eluate is ready for analysis by LC-MS/MS.

Protocol 2: Hydrophilic-Lipophilic Balanced (HLB) SPE using Oasis HLB Cartridges

This protocol is based on a method for the simultaneous determination of Amlodipine,

Valsartan, and Hydrochlorothiazide in human plasma.[4]

Materials:
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Waters Oasis HLB (1 mL, 30 mg) extraction cartridges

Methanol

Water

1.0% Formic acid

10% Methanol

Human plasma samples

Internal standard solution

Procedure:

Cartridge Conditioning: Condition the Oasis HLB cartridge with 1.0 mL of methanol.

Cartridge Equilibration: Equilibrate the cartridge with 1.0 mL of water.

Sample Pretreatment:

To 100 µL of a plasma sample, add 25 µL of the internal standard solution and vortex for

10 seconds.

Add 400 µL of 1.0% formic acid and vortex for another 10 seconds.

Sample Loading: Load the pretreated samples onto the conditioned and equilibrated

cartridges.

Washing:

Wash the cartridges with 1.0 mL of water.

Wash the cartridges with 1.0 mL of 10% methanol.

Elution: Elute the analytes from the cartridge (specific elution solvent and volume may need

optimization, but a common approach is using a small volume of methanol or acetonitrile,

often with a small percentage of acid or base to ensure complete elution).
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Analysis: The eluate can then be evaporated to dryness and reconstituted in a suitable

mobile phase for LC-MS/MS analysis.

Visualizations
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Sample Pretreatment

Solid-Phase Extraction

Analysis

1. Human Plasma Sample (100 µL)

2. Add Internal Standard & Vortex

3. Add 1% Formic Acid & Vortex

4. Condition Cartridge (Methanol)

5. Equilibrate Cartridge (Water)

6. Load Pretreated Sample

7. Wash with Water

8. Wash with 10% Methanol

9. Elute Amlodipine

10. Evaporate to Dryness

11. Reconstitute in Mobile Phase

12. LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for Amlodipine Extraction using SPE.
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Mixed-Mode Sorbent (e.g., Oasis MCX)

Extraction Protocol

Reversed-Phase (Lipophilic)
+

Cation-Exchange (Ionic)

Load Sample at Low pH
(Amlodipine is positively charged)

Wash with Organic Solvent
(Removes lipophilic interferences)

Wash with Aqueous Buffer
(Removes polar interferences)

Elute with High pH Solvent
(Neutralizes Amlodipine's charge)

Click to download full resolution via product page

Caption: Principle of Mixed-Mode SPE for Amlodipine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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